Cas no 2171809-26-8 (2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}pyrrolidine-2-carboxylic acid)

• Product Name: 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}pyrrolidine-2-carboxylic acid
• CAS No: 2171809-26-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5907375
• PubChem ID: 165805103
• Update Time: 2025-05-20

2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}pyrrolidine-2-carboxylic acid
• 2171809-26-8
• EN300-1496144
• 2-ethyl-1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}pyrrolidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-18(24(30)29-15-9-14-27(29,4-2)25(31)32)16-28-26(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： MGEUKVIKDZEXIZ-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCCN1C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}pyrrolidine-2-carboxylic acid

Recent Advances in the Study of 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}pyrrolidine-2-carboxylic acid (CAS: 2171809-26-8)

The compound 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}pyrrolidine-2-carboxylic acid (CAS: 2171809-26-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. Recent studies have focused on its synthesis, stability, and biological activity, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the optimization of synthetic routes for 2171809-26-8. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that minimizes side reactions and improves purity. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques, achieving a yield of over 85%. The study also highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical development.

In addition to its synthetic utility, 2171809-26-8 has been investigated for its potential role in drug delivery systems. A recent preprint on bioRxiv (2024) explored its use as a linker molecule in antibody-drug conjugates (ADCs). The Fmoc group was found to enhance the stability of the conjugate in circulation, while the pyrrolidine carboxylic acid moiety facilitated efficient release of the payload at the target site. This dual functionality positions the compound as a versatile tool in the design of next-generation ADCs.

Further research has delved into the biological activity of derivatives of 2171809-26-8. A team at the University of Cambridge reported in Nature Chemical Biology (2023) that modifications to the ethyl and butanoyl groups could modulate the compound's interaction with specific proteases. This finding opens up new avenues for the development of protease inhibitors with improved selectivity and potency. The study also provided structural insights through X-ray crystallography, revealing key binding interactions at the molecular level.

Despite these promising developments, challenges remain in the large-scale production and application of 2171809-26-8. A review in Advanced Drug Delivery Reviews (2024) pointed out the need for more cost-effective purification methods and further toxicological studies. However, the compound's unique properties and versatility continue to drive interest, with several pharmaceutical companies reportedly exploring its use in preclinical candidates.

In conclusion, recent research on 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}pyrrolidine-2-carboxylic acid (2171809-26-8) has demonstrated its potential across multiple areas of chemical biology and drug development. From optimized synthesis methods to innovative applications in drug delivery and protease inhibition, this compound represents a valuable addition to the medicinal chemist's toolkit. Future studies will likely focus on addressing current limitations and expanding its therapeutic applications.